3-(2-furylmethyl)-5-(3-phenoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(furan-2-ylmethyl)-5-[(3-phenoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H15NO3S2/c23-20-19(27-21(26)22(20)14-18-10-5-11-24-18)13-15-6-4-9-17(12-15)25-16-7-2-1-3-8-16/h1-13H,14H2/b19-13-
• InChI Key: IELJGUNUUGIEHZ-UYRXBGFRSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C=C3C(=O)N(C(=S)S3)CC4=CC=CO4
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CO4
• Molecular Formula: C21H15NO3S2
• Molecular Weight: 393.5 g/mol

Description

3-(2-furylmethyl)-5-(3-phenoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound with potential applications in the field of medicinal chemistry. It is a thiazolidinone derivative that has been synthesized and studied for its potential as a drug candidate.

Mechanism of Action

The mechanism of action of 3-(2-furylmethyl)-5-(3-phenoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to act through multiple pathways, including inhibition of cell proliferation, induction of apoptosis, and modulation of immune response.
Biochemical and Physiological Effects:
Studies have shown that the compound can inhibit the growth of cancer cells and induce apoptosis in a dose-dependent manner. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, the compound has been found to have antibacterial activity against a range of bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-furylmethyl)-5-(3-phenoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its relatively simple synthesis method. However, one limitation is the lack of comprehensive understanding of its mechanism of action, which may hinder its development as a drug candidate.

Future Directions

Future research on 3-(2-furylmethyl)-5-(3-phenoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one could focus on further elucidating its mechanism of action, as well as optimizing its pharmacological properties for use as a drug candidate. Additionally, studies could investigate its potential as a photosensitizer for use in photodynamic therapy.

Scientific Research Applications

The compound has been studied for its potential as an anti-cancer agent, with promising results in preclinical studies. It has also been investigated for its anti-inflammatory and anti-bacterial properties. Additionally, the compound has been studied for its potential as a photosensitizer for use in photodynamic therapy.